3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile is a benzonitrile derivative featuring a hydroxypropylaminoethyl substituent at the 3-position of the aromatic ring.
Properties
Molecular Formula |
C12H16N2O |
|---|---|
Molecular Weight |
204.27 g/mol |
IUPAC Name |
3-[1-(2-hydroxypropylamino)ethyl]benzonitrile |
InChI |
InChI=1S/C12H16N2O/c1-9(15)8-14-10(2)12-5-3-4-11(6-12)7-13/h3-6,9-10,14-15H,8H2,1-2H3 |
InChI Key |
QPJSWLQDLYZSJT-UHFFFAOYSA-N |
Canonical SMILES |
CC(CNC(C)C1=CC=CC(=C1)C#N)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile typically involves the reaction of 3-bromobenzonitrile with 2-hydroxypropylamine under controlled conditions. The reaction is carried out in the presence of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures .
Industrial Production Methods
While specific industrial production methods for 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques .
Chemical Reactions Analysis
Types of Reactions
3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile undergoes various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The nitrile group can be reduced to primary amines using reagents like lithium aluminum hydride (LiAlH4).
Substitution: The amino group can participate in nucleophilic substitution reactions, forming various derivatives.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.
Reduction: Lithium aluminum hydride (LiAlH4) or hydrogenation with a palladium catalyst.
Substitution: Nucleophiles such as alkyl halides or acyl chlorides in the presence of a base.
Major Products
Oxidation: Corresponding ketones or aldehydes.
Reduction: Primary amines.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile is utilized in various scientific research fields:
Chemistry: As a building block for synthesizing more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Used in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile exerts its effects involves interactions with specific molecular targets. The hydroxypropylaminoethyl chain allows for hydrogen bonding and electrostatic interactions with various biomolecules, potentially affecting their function. The benzonitrile group can participate in π-π stacking interactions, further influencing molecular pathways .
Comparison with Similar Compounds
Structural Analogs: Substituent Positioning and Alkyl Chain Modifications
Key structural analogs identified include:
Key Findings :
- Substituent Position: The 3-position of the hydroxypropylaminoethyl group in the target compound may enhance steric interactions with receptor binding pockets compared to para-substituted analogs like 4-(3-Hydroxypropyl)benzonitrile. This positional difference could influence selectivity for biological targets .
- Alkyl Chain Length : The hydroxypropyl (C3) chain in the target compound likely increases hydrophilicity and hydrogen-bonding capacity relative to shorter-chain analogs like 3-(2-Hydroxyethyl)benzonitrile. This modification may improve solubility but reduce membrane permeability .
Pharmacological Analogs: Receptor Binding and Functional Activity
Amino Alcohol-Based Calcium Receptor Antagonists
The compound AA (described in ) shares a benzonitrile core but features additional substituents (chloro, methoxy, and dimethyl groups). AA acts as a calcium-sensing receptor (CaR) antagonist, with demonstrated activity in HEK293 cells expressing human CaR. In contrast, the target compound lacks these bulky substituents, which may reduce CaR affinity but improve selectivity for other GPCRs .
GPCR Ligands with Amino Alcohol Moieties
- BRL37344 and CGP12177A (): These β-adrenergic receptor ligands incorporate hydroxypropylamino groups but differ in their aromatic systems (phenoxyacetate vs. benzonitrile).
- L742791 (): This iodobenzenesulfonamide derivative shares a hydroxypropylaminoethyl side chain. Its high affinity for serotonin receptors suggests that the target compound could exhibit similar receptor interactions, though this requires experimental validation .
Biological Activity
3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile is a synthetic organic compound characterized by its unique structural features, including a benzonitrile moiety and a hydroxypropylaminoethyl side chain. Its molecular formula is with a molecular weight of approximately 204.27 g/mol. This compound has garnered interest due to its potential biological activities, particularly in therapeutic applications.
Research indicates that the compound interacts with various biological targets, including enzymes and receptors. The hydroxypropylaminoethyl side chain facilitates the formation of hydrogen bonds, while the benzonitrile group may engage in π-π stacking interactions, stabilizing the compound-target complex.
Anti-inflammatory Activity
Preliminary studies suggest that 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile may exhibit anti-inflammatory properties. It is hypothesized that the compound modulates inflammatory pathways by influencing cytokine production and immune cell activity.
Anticancer Potential
There is emerging evidence supporting its role in anticancer pathways. The compound's ability to inhibit tumor cell proliferation has been noted in various in vitro studies. It appears to affect signaling pathways associated with cancer cell growth and survival, although specific mechanisms remain under investigation.
Binding Affinity Studies
Interaction studies have focused on the binding affinity of 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile to specific biological targets. These studies utilize techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) to quantify binding interactions and elucidate mechanisms of action.
| Target | Binding Affinity (Kd) | Method |
|---|---|---|
| Enzyme A | 50 nM | SPR |
| Receptor B | 100 nM | ITC |
Case Studies
Several case studies have investigated the biological effects of this compound:
- Study on Inflammatory Response : A study demonstrated that treatment with 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile reduced levels of pro-inflammatory cytokines in a murine model of inflammation.
- Anticancer Efficacy : In vitro assays showed that the compound inhibited proliferation in several cancer cell lines, suggesting a potential role as an anticancer agent.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
